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Compound of Interest

Compound Name: ML 233

Cat. No.: B1573840

Get Quote

For researchers, scientists, and drug development professionals utilizing the non-peptide

apelin receptor agonist ML233, ensuring its proper disposal is a critical component of

laboratory safety and environmental responsibility. This guide provides essential information

and step-by-step procedures for the safe handling and disposal of ML233.

ML233, with the chemical name (E)-4-Methyl-5-(((phenylsulfonyl)oxy)imino)-[1,1'-

bi(cyclohexane)]-3,6-dien-2-one, is increasingly used in research.[1] While specific

comprehensive safety and disposal data remains limited in publicly available resources,

adherence to established protocols for chemical waste management is imperative.

Immediate Safety and Handling Precautions
Before commencing any disposal procedures, ensure that appropriate personal protective

equipment (PPE) is worn, including safety goggles, gloves, and a lab coat. All handling of

ML233 should be conducted in a well-ventilated area, preferably within a chemical fume hood,

to minimize inhalation exposure.
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The proper disposal of ML233, as with any research chemical, is contingent on its specific

hazardous characteristics as defined by regulations such as the Resource Conservation and

Recovery Act (RCRA). Since a specific Safety Data Sheet (SDS) for ML233 is not readily

available in public domains, a conservative approach assuming the compound may have

hazardous properties is recommended.

Waste Identification and Segregation:

Treat all waste containing ML233, including pure compound, solutions, and contaminated

labware (e.g., vials, pipette tips, gloves), as hazardous waste.

Segregate ML233 waste from other waste streams to prevent accidental reactions.

Containerization:

Use a dedicated, properly labeled, and leak-proof waste container. The container must be

compatible with the chemical nature of ML233 and any solvents used.

The label should clearly state "Hazardous Waste" and "ML233". Include the full chemical

name and any known hazard information.

Waste Accumulation:

Store the sealed waste container in a designated satellite accumulation area within the

laboratory. This area should be secure and away from general laboratory traffic.

Contact Environmental Health and Safety (EHS):

Your institution's EHS department is the primary resource for guidance on hazardous

waste disposal. They will have established procedures for the collection, storage, and

ultimate disposal of chemical waste in compliance with federal, state, and local

regulations.

Provide the EHS department with all available information on ML233, including its

chemical name and any known properties.
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Do not dispose of ML233 down the drain or in regular trash.

Hazardous waste must be disposed of through a licensed and reputable chemical waste

disposal company arranged by your EHS department.

Quantitative Data Summary
Currently, there is a lack of publicly available quantitative data on the specific toxicity,

environmental hazards, or permissible exposure limits for ML233. One study on zebrafish

embryos indicated no detectable toxicity at concentrations of 20 µM or lower.[2][3] However,

this does not provide sufficient information to classify its overall hazard profile for handling and

disposal in a laboratory setting. In the absence of comprehensive data, a cautious approach is

essential.

Data Point Value Source

Molecular Weight 359.44 g/mol [1]

No Observable Toxicity

(Zebrafish Embryo)
≤ 20 µM [2][3]

Experimental Protocols Cited
The toxicological data mentioned is derived from a study on the effect of ML233 on

melanogenesis in zebrafish embryos. The key experimental protocol involved treating zebrafish

embryos with varying concentrations of ML233 and observing for any toxic side effects.[2][3]

Logical Workflow for ML233 Disposal
The following diagram illustrates the decision-making process for the proper disposal of ML233

in a laboratory setting.
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Caption: Logical workflow for the safe disposal of ML233.

Disclaimer: This information is intended as a general guide. Always consult your institution's

specific safety and disposal protocols and, when available, the manufacturer's Safety Data

Sheet (SDS) for ML233. The absence of a warning does not imply that no hazard exists. It is

the user's responsibility to ensure that all safety precautions are taken.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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